4-(3-hydroxy-3-methylbutyl)-N-[(2-methyl-1H-benzimidazol-6-yl)methyl]benzamide

• IUPAC Name: 4-(3-hydroxy-3-methylbutyl)-N-[(2-methyl-3H-benzimidazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C21H25N3O2/c1-14-23-18-9-6-16(12-19(18)24-14)13-22-20(25)17-7-4-15(5-8-17)10-11-21(2,3)26/h4-9,12,26H,10-11,13H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key: KOUVCPXGRRZIEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=C(C=C2)CNC(=O)C3=CC=C(C=C3)CCC(C)(C)O
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

4-(3-hydroxy-3-methylbutyl)-N-[(2-methyl-1H-benzimidazol-6-yl)methyl]benzamide is a useful research compound. Its molecular formula is C21H25N3O2 and its molecular weight is 351.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 351.19467705 g/mol and the complexity rating of the compound is 474. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Alzheimer's Disease Treatment

A study highlighted the development of a series of hydroxamic acids, including compounds structurally related to "4-(3-hydroxy-3-methylbutyl)-N-[(2-methyl-1H-benzimidazol-6-yl)methyl]benzamide", showing potent inhibitory selectivity against histone deacetylase 6 (HDAC6). These compounds demonstrated the ability to decrease phosphorylation and aggregation of tau proteins, offering neuroprotective activity and potential as treatments for Alzheimer's disease due to their ability to cross the blood-brain barrier and ameliorate impaired learning and memory in animal models (Lee et al., 2018).

Cancer Treatment

Research on benzimidazole carboxamide PARP inhibitors identified compounds with excellent PARP enzyme potency and cellular potency, exhibiting significant in vivo efficacy in cancer models. Such studies underline the therapeutic potential of benzimidazole derivatives in the treatment of cancer, highlighting their good oral bioavailability and effective combination with other chemotherapy agents (Penning et al., 2009).

Antifungal Agents

The synthesis of new benzamides and their derivatives, such as those related to "this compound", has been explored for potential antifungal applications. These studies focus on the preparation and characterization of compounds that exhibit promising antifungal activity, contributing to the development of new treatments for fungal infections (Narayana et al., 2004).

Anti-inflammatory Activity

Investigations into benzimidazole derivatives have also examined their anti-inflammatory properties. This research is crucial for identifying new therapeutic agents that can be used in the treatment of inflammatory diseases, offering an alternative to current medications with potentially fewer side effects or enhanced efficacy (Bhor & Sable, 2022).

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could involve further studies to understand its physical and chemical properties, potential biological activity, and possible applications in various fields.